Cas no 1326870-58-9 (1-[(3,5-difluorophenyl)methyl]-3-(4-ethoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione)

• Product Name: 1-[(3,5-difluorophenyl)methyl]-3-(4-ethoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
• CAS No: 1326870-58-9
• MF: C₂₁H₁₈F₂N₂O₃S
• MW: 416.441030979156
• CID: 5322910
• Update Time: 2025-06-28

1-[(3,5-difluorophenyl)methyl]-3-(4-ethoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-[(3,5-difluorophenyl)methyl]-3-(4-ethoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
• 1-[(3,5-difluorophenyl)methyl]-3-(4-ethoxyphenyl)-4a,7a-dihydrothieno[3,2-d]pyrimidine-2,4-dione

• Inchi： 1S/C21H18F2N2O3S/c1-2-28-17-5-3-16(4-6-17)25-20(26)19-18(7-8-29-19)24(21(25)27)12-13-9-14(22)11-15(23)10-13/h3-11,18-19H,2,12H2,1H3
• InChI Key： BCRQCHIIICIPRC-UHFFFAOYSA-N
• SMILES： S1C=CC2C1C(N(C1C=CC(=CC=1)OCC)C(N2CC1C=C(C=C(C=1)F)F)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 646
• XLogP3: 3.6
• Topological Polar Surface Area: 75.2

Additional information on 1-[(3,5-difluorophenyl)methyl]-3-(4-ethoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

Introduction to 1-[(3,5-difluorophenyl)methyl]-3-(4-ethoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione (CAS No. 1326870-58-9)

1-[(3,5-difluorophenyl)methyl]-3-(4-ethoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione, identified by its CAS number CAS No. 1326870-58-9, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thienopyrimidine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications.

The molecular framework of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of 3,5-difluorophenyl and 4-ethoxyphenyl substituents enhances its binding affinity and specificity towards various biological targets. Thieno[3,2-d]pyrimidine is a fused heterocycle that has been extensively studied for its role in modulating enzyme activities and cellular signaling pathways.

In recent years, the interest in thienopyrimidine derivatives has surged due to their demonstrated efficacy in preclinical studies. These compounds have shown promise in inhibiting key enzymes involved in cancer progression, inflammation, and infectious diseases. The dione moiety in the structure of 1-[(3,5-difluorophenyl)methyl]-3-(4-ethoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione further contributes to its reactivity and potential for further derivatization.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex thienopyrimidine core. The introduction of fluorine atoms at the 3 and 5 positions of the phenyl ring enhances the metabolic stability and bioavailability of the compound.

Recent research has highlighted the potential of this compound as an inhibitor of protein kinase C (PKC), a family of enzymes implicated in various diseases including cancer and neurodegenerative disorders. The structural features of 1-[(3,5-difluorophenyl)methyl]-3-(4-ethoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione allow it to interact with the active site of PKC enzymes in a highly specific manner. This specificity has been validated through computational modeling and experimental studies.

In addition to its role as a PKC inhibitor, this compound has also shown activity against other targets such as tyrosine kinases and . These kinases are critical regulators of cell proliferation and survival, making them attractive therapeutic targets for various diseases. The dual activity of this compound makes it a promising candidate for developing multi-target drugs that can address multiple aspects of disease pathology simultaneously.

The pharmacokinetic properties of 1-[(3,5-difluorophenyl)methyl]-3-(4-ethoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione have been thoroughly evaluated in preclinical studies. These studies have revealed that the compound exhibits good oral bioavailability and prolonged half-life in vivo. The presence of fluorine atoms also contributes to its resistance against metabolic degradation by enzymes such as cytochrome P450.

The potential therapeutic applications of this compound are vast and span across multiple disease areas. In oncology alone, it has shown promise in preclinical models of breast cancer, lung cancer, and glioblastoma. The ability to modulate PKC activity suggests that it could be effective in treating cancers driven by aberrant PKC signaling. Furthermore, its activity against tyrosine kinases makes it a candidate for treating leukemias and other hematological malignancies.

In the field of immunology，this compound has been investigated for its potential to modulate immune responses without causing significant side effects. By targeting specific kinases involved in inflammation，it may offer a new approach to treating autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease.

The development of new drugs is often hampered by issues related to drug resistance。The unique structure of 1-[ (< b > 35 - difluorophenyl ) methyl ] - 33 - ( 44 - ethoxyphenyl ) - 11 H , 22 H , 33 H , 44 H - thieno [ 33 ,22 - d ] pyrimidine -22 ,44 - dione may provide a solution by targeting multiple pathways simultaneously。This multitarget approach could reduce the likelihood of resistance development，making it a more effective long-term treatment option。

The future directions for research on this compound include further optimization of its chemical structure to enhance potency，selectivity，and pharmacokinetic properties。Additionally，investigators are exploring novel delivery systems such as nanoparticles or prodrugs to improve bioavailability and target specificity。

In conclusion，1-[ (< b >35 - difluorophenyl ) methyl ] -33 - (44 - ethoxyphenyl ) -11 H ,22 H ,33 H ,44 H - thieno [33 ,22 - d ] pyrimidine -22 ,44 - dione (CAS No。1326870-58-9) is a promising pharmaceutical lead with significant therapeutic potential。Its unique structural features make it an attractive candidate for developing new treatments for various diseases，including cancer，inflammation，and immunological disorders。Further research is warranted to fully elucidate its mechanisms of action and clinical applications。